![molecular formula C16H25NO B297108 N-(2-tert-butylphenyl)-3,3-dimethylbutanamide](/img/structure/B297108.png)
N-(2-tert-butylphenyl)-3,3-dimethylbutanamide
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Overview
Description
N-(2-tert-butylphenyl)-3,3-dimethylbutanamide, also known as ADB-BUTINACA, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the indazole-3-carboxamide family and has a molecular weight of 357.5 g/mol.
Mechanism of Action
The mechanism of action of N-(2-tert-butylphenyl)-3,3-dimethylbutanamide involves binding to the cannabinoid receptors CB1 and CB2, which are located throughout the body. Activation of these receptors leads to the modulation of various signaling pathways, including the regulation of neurotransmitter release, ion channel activity, and gene expression. This compound has been found to have a higher affinity for CB1 receptors than CB2 receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other cannabinoids, including THC and CBD. This compound has been shown to have analgesic, anti-inflammatory, anxiolytic, and antipsychotic properties. It has also been found to induce hypothermia, decrease locomotor activity, and alter cognitive function in animal models.
Advantages and Limitations for Lab Experiments
N-(2-tert-butylphenyl)-3,3-dimethylbutanamide has several advantages for lab experiments. It is a potent and selective agonist of the cannabinoid receptors, which allows for the precise modulation of the endocannabinoid system. It is also stable and easy to handle, making it suitable for a variety of experimental protocols. However, this compound has some limitations, including its potential for psychoactive effects and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the research of N-(2-tert-butylphenyl)-3,3-dimethylbutanamide. One area of interest is the development of new cannabinoid-based therapies for the treatment of various diseases. This compound may also be useful in the study of the mechanisms underlying cannabinoid addiction and withdrawal. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential side effects.
Synthesis Methods
The synthesis of N-(2-tert-butylphenyl)-3,3-dimethylbutanamide involves the reaction of 2-tert-butylphenylhydrazine with 3,3-dimethylbutanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The reaction mixture is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with indazole-3-carboxamide to produce this compound. The final product is purified using column chromatography to obtain a white crystalline powder.
Scientific Research Applications
N-(2-tert-butylphenyl)-3,3-dimethylbutanamide has been found to be a potent agonist of the cannabinoid receptors CB1 and CB2. This property makes it a valuable tool for studying the endocannabinoid system and its role in various physiological processes. This compound has been used in research to investigate the effects of cannabinoids on pain, inflammation, anxiety, and addiction. It has also been studied for its potential therapeutic applications in the treatment of cancer, epilepsy, and other neurological disorders.
Properties
Molecular Formula |
C16H25NO |
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Molecular Weight |
247.38 g/mol |
IUPAC Name |
N-(2-tert-butylphenyl)-3,3-dimethylbutanamide |
InChI |
InChI=1S/C16H25NO/c1-15(2,3)11-14(18)17-13-10-8-7-9-12(13)16(4,5)6/h7-10H,11H2,1-6H3,(H,17,18) |
InChI Key |
SCRBGKZJEQRTII-UHFFFAOYSA-N |
SMILES |
CC(C)(C)CC(=O)NC1=CC=CC=C1C(C)(C)C |
Canonical SMILES |
CC(C)(C)CC(=O)NC1=CC=CC=C1C(C)(C)C |
Origin of Product |
United States |
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